Cas no 2169342-82-7 (2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde
• CAS No: 2169342-82-7
• MF: C₉H₁₀BrNOS
• MW: 260.150800228119
• CID: 6595981
• PubChem ID: 165530872
• Update Time: 2025-06-08

2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde
• EN300-1269784
• 2169342-82-7
• 2-[bromo(2-methylcyclopropyl)methyl]-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C9H10BrNOS/c1-5-2-7(5)8(10)9-11-6(3-12)4-13-9/h3-5,7-8H,2H2,1H3
• InChI Key： DLBTXMFBCRUCCE-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C=O)=CS1)C1CC1C

Computed Properties

• Exact Mass: 258.96665g/mol
• Monoisotopic Mass: 258.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde

Introduction to 2-Bromo(2-Methylcyclopropyl)methyl-1,3-Thiazole-4-Carbaldehyde (CAS No. 2169342-82-7)

2-Bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde (CAS No. 2169342-82-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated cyclopropyl group and a thiazole ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde is particularly noteworthy due to its potential applications in the development of novel therapeutic agents. The presence of the bromine atom and the cyclopropyl group imparts unique reactivity and selectivity properties, which can be harnessed in the design of targeted drugs. Additionally, the thiazole ring is a common motif in many biologically active compounds, contributing to its pharmacological significance.

Recent studies have highlighted the versatility of 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde in various synthetic transformations. For instance, it has been used as a key intermediate in the synthesis of thiazole-based antifungal agents. The bromine atom can be readily substituted with other functional groups, allowing for the creation of a diverse array of derivatives with tailored biological activities.

In the context of medicinal chemistry, 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde has shown promise as a scaffold for the development of inhibitors targeting specific enzymes and receptors. One notable application is its use in the synthesis of inhibitors for protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to modulate these targets selectively can lead to more effective and safer therapeutic options.

The synthetic route to 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde involves several well-established organic reactions. Typically, the synthesis begins with the formation of a brominated cyclopropyl derivative, followed by coupling with a thiazole-containing aldehyde. This multi-step process requires careful optimization to achieve high yields and purity levels. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact.

Beyond its use as an intermediate in drug discovery, 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde has also been explored for its potential as a probe molecule in biological studies. Its unique structure allows it to interact with specific biomolecules, providing insights into their function and interactions. This property makes it a valuable tool for researchers investigating complex biological systems.

In conclusion, 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-4-carbaldehyde (CAS No. 2169342-82-7) is a versatile compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive candidate for the development of novel therapeutic agents and research tools. Ongoing studies continue to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.